Cas no 54738-75-9 (1-(4-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(4-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 54738-75-9
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 1590560
• PubChem ID: 135449032
• Update Time: 2025-04-21

1-(4-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-(4-methylphenyl)-
• 1-(4-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• STL275692
• 1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 1-(4-methylphenyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
• EN300-110807
• 1-(4-methylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• SY139405
• AKOS005265173
• 54738-75-9
• STL124125
• 1-(p-Tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• CCG-314848
• 1-(p-Tolyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS016392258
• MFCD09959861
• SCHEMBL17869860
• Z382820064
• F2135-0123
• 1-(4-methylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• G21249

• Inchi： 1S/C12H10N4O/c1-8-2-4-9(5-3-8)16-11-10(6-15-16)12(17)14-7-13-11/h2-7H,1H3,(H,13,14,17)
• InChI Key： OUNSZGRPBAHKHX-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC(C)=CC=3)C=2N=CN1

Computed Properties

• Exact Mass: 226.0856
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.28